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Compound of Interest

Compound Name: Adrenalone

Cat. No.: B1665550 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

extends to the proper disposal of all chemical compounds, including adrenalone. Adherence to

established protocols is critical for protecting personnel and the environment. This guide

provides essential, step-by-step information for the safe and compliant disposal of adrenalone.

Hazard Assessment and Regulatory Context
Adrenalone, a derivative of epinephrine, is not consistently classified as a hazardous

substance across all safety data sheets (SDS). Some sources indicate it is not a hazardous

mixture, while others classify it as harmful if swallowed, a skin and eye irritant, and a potential

respiratory irritant[1][2]. Given this variability, a conservative approach that treats the compound

as potentially hazardous is recommended.

Disposal of pharmaceutical waste is regulated by federal and state agencies, including the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA)[3][4]

[5]. The Resource Conservation and Recovery Act (RCRA) governs the management of

hazardous waste. While adrenalone is not specifically listed as a P- or U-listed hazardous

waste under RCRA, its status can depend on its characteristics and any potential

contamination. It is often supplied as a hydrochloride salt. Notably, the EPA has clarified that

most epinephrine salts are not considered P-listed hazardous waste.
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The following procedure outlines the recommended steps for the proper disposal of

adrenalone from a laboratory setting.

Personal Protective Equipment (PPE): Before handling adrenalone waste, ensure

appropriate PPE is worn, including safety goggles, gloves, and a lab coat. If there is a risk of

dust formation, a self-contained breathing apparatus should be used.

Waste Segregation:

Uncontaminated Adrenalone: Pure, expired, or unused adrenalone should be collected

in a designated, clearly labeled, and sealed waste container. Do not mix with other waste

streams.

Contaminated Materials: Items such as gloves, weighing papers, and pipette tips that have

come into contact with adrenalone should be collected in a separate, sealed container

labeled as "Adrenalone Contaminated Waste."

Waste Storage: Store the sealed waste containers in a designated, secure area away from

incompatible materials. The storage area should be well-ventilated.

Engage a Licensed Waste Disposal Vendor: The primary and recommended method for

disposing of adrenalone waste is to contact a licensed hazardous waste disposal company.

This ensures that the waste is handled and disposed of in accordance with all federal, state,

and local regulations. The vendor can provide guidance on proper packaging and labeling for

transport.

Incineration: When consulting with a waste disposal vendor, incineration at a permitted

facility is the preferred method of destruction for pharmaceutical waste.

Documentation: Maintain a detailed record of the waste, including the name of the chemical,

quantity, and date of disposal. This documentation is crucial for regulatory compliance.

Important Considerations:

Do Not Dispose Down the Drain: Avoid discharging adrenalone into drains or water courses.

The EPA's Subpart P regulations for healthcare facilities explicitly prohibit the sewering of

hazardous waste pharmaceuticals.
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Accidental Spills: In the event of a spill, wear appropriate PPE, prevent dust formation, and

clean the area with plenty of water. Collect the spilled material and any contaminated

cleaning supplies in a sealed container for disposal as hazardous waste.

Quantitative Data Summary
Parameter Value/Information Source(s)

CAS Number 62-13-5 (hydrochloride)

Molecular Formula C9H11NO3 · HCl

Molecular Weight 217.65 g/mol

Hazard Class (Representative)

Acute toxicity, oral (Category

4); Skin irritation (Category 2);

Eye irritation (Category 2A);

Specific target organ toxicity -

single exposure (respiratory

tract irritation) (Category 3)

Recommended Disposal

Method

Incineration via a licensed

hazardous waste disposal

company

Adrenalone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

adrenalone.
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Adrenalone Disposal Workflow

Adrenalone Waste Generated
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Disposal Complete
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Caption: Logical workflow for the safe disposal of adrenalone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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